Cas no 1889796-64-8 (2-1-(3-bromo-4-methoxyphenyl)cyclopropylacetic acid)

• Product Name: 2-1-(3-bromo-4-methoxyphenyl)cyclopropylacetic acid
• CAS No: 1889796-64-8
• MF: C₁₂H₁₃BrO₃
• MW: 285.133823156357
• CID: 6089221
• PubChem ID: 97768035
• Update Time: 2025-06-12

2-1-(3-bromo-4-methoxyphenyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(3-bromo-4-methoxyphenyl)cyclopropylacetic acid
• 1889796-64-8
• EN300-1911537
• 2-[1-(3-bromo-4-methoxyphenyl)cyclopropyl]acetic acid

• Inchi： 1S/C12H13BrO3/c1-16-10-3-2-8(6-9(10)13)12(4-5-12)7-11(14)15/h2-3,6H,4-5,7H2,1H3,(H,14,15)
• InChI Key： NYCOGVKCLYWETQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C1(CC(=O)O)CC1)OC

Computed Properties

• Exact Mass: 284.00481g/mol
• Monoisotopic Mass: 284.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-1-(3-bromo-4-methoxyphenyl)cyclopropylacetic acid

Introduction to 2-1-(3-bromo-4-methoxyphenyl)cyclopropylacetic acid (CAS No. 1889796-64-8)

2-1-(3-bromo-4-methoxyphenyl)cyclopropylacetic acid, identified by the CAS number 1889796-64-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropylacetic acid backbone, which is a structural motif known for its potential bioactivity and pharmacological relevance. The presence of a brominated and methoxylated aromatic ring further enhances its chemical diversity, making it a valuable scaffold for drug discovery and development.

The structural features of 2-1-(3-bromo-4-methoxyphenyl)cyclopropylacetic acid contribute to its unique chemical properties and reactivity. The cyclopropyl group introduces steric hindrance, which can influence the molecule's interactions with biological targets, while the aromatic ring system provides opportunities for hydrogen bonding and hydrophobic interactions. These characteristics make it an intriguing candidate for further investigation in various therapeutic areas.

In recent years, there has been growing interest in the development of novel acetic acid derivatives as potential therapeutic agents. Acetic acid-based compounds have shown promise in modulating various biological pathways, including inflammation, pain perception, and metabolic regulation. The specific substitution pattern in 2-1-(3-bromo-4-methoxyphenyl)cyclopropylacetic acid suggests that it may exhibit unique pharmacological effects compared to other acetic acid derivatives.

One of the most compelling aspects of this compound is its potential application in the field of oncology. Preliminary studies have indicated that acetic acid derivatives can interfere with key signaling pathways involved in cancer cell proliferation and survival. The bromo and methoxy substituents on the aromatic ring may enhance the molecule's ability to interact with specific enzymes or receptors overexpressed in tumor cells. This makes 2-1-(3-bromo-4-methoxyphenyl)cyclopropylacetic acid a promising candidate for further exploration as an anti-cancer agent.

Furthermore, the compound's structural similarity to known bioactive molecules suggests that it may have additional therapeutic applications. For instance, its ability to modulate inflammatory pathways could make it useful in treating chronic inflammatory diseases such as rheumatoid arthritis or inflammatory bowel disease. Additionally, its interaction with metabolic enzymes might provide insights into novel strategies for managing metabolic disorders like diabetes.

The synthesis of 2-1-(3-bromo-4-methoxyphenyl)cyclopropylacetic acid presents both challenges and opportunities for synthetic chemists. The cyclopropyl group requires careful handling to maintain its integrity during synthetic transformations, while the aromatic ring necessitates precise functionalization to achieve the desired substitution pattern. Advances in synthetic methodologies have made it increasingly feasible to construct complex molecules like this one, enabling researchers to explore their full potential.

Recent advancements in computational chemistry have also played a crucial role in understanding the properties of 2-1-(3-bromo-4-methoxyphenyl)cyclopropylacetic acid. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. These predictions can guide experimental design and help optimize the compound's pharmacological profile. By integrating experimental data with computational insights, scientists can accelerate the discovery process and identify promising candidates for further development.

The pharmacokinetic properties of 2-1-(3-bromo-4-methoxyphenyl)cyclopropylacetic acid are also of great interest. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its clinical efficacy and safety profile. Preliminary studies suggest that this compound may exhibit favorable pharmacokinetic characteristics, but further investigation is needed to confirm these findings.

In conclusion, 2-1-(3-bromo-4-methoxyphenyl)cyclopropylacetic acid (CAS No. 1889796-64-8) represents a promising candidate for drug discovery and development. Its unique structural features and potential bioactivity make it an attractive molecule for further exploration in various therapeutic areas, particularly oncology and inflammation-related diseases. With ongoing research and advancements in synthetic and computational chemistry, this compound holds significant promise for contributing to the development of novel therapeutic agents.